Cas no 944651-12-1 ((4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol)

• Product Name: (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol
• CAS No: 944651-12-1
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• MDL: MFCD11096317
• CID: 5225573
• Update Time: 2026-03-07

(4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol

• MDL： MFCD11096317
• Inchi： 1S/C15H15BrO2/c1-10-3-8-14(18-2)13(9-10)15(17)11-4-6-12(16)7-5-11/h3-9,15,17H,1-2H3
• InChI Key： HECOKVWXLLDORV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C=C1)(C1=CC(C)=CC=C1OC)O

Additional information on (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol

Recent Advances in the Study of (4-Bromophenyl)-(2-Methoxy-5-Methylphenyl)Methanol (CAS: 944651-12-1)

In recent years, the compound (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol (CAS: 944651-12-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The present research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The synthesis of (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol has been optimized in recent studies, with particular emphasis on improving yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient synthesis. These advancements have not only streamlined the production process but also enabled the exploration of structural analogs for enhanced biological activity.

From a pharmacological perspective, (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol has demonstrated notable activity in modulating specific biological pathways. Recent in vitro studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory responses. Furthermore, preliminary in vivo experiments suggest that this compound may exhibit neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

The molecular mechanism underlying the biological effects of (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol is an area of active research. Structural-activity relationship (SAR) studies have revealed that the bromophenyl and methoxymethylphenyl moieties are critical for its interaction with target proteins. Computational modeling and X-ray crystallography have provided insights into the binding modes, facilitating the design of more potent derivatives.

In addition to its therapeutic potential, (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol has also been explored for its utility in chemical biology. Its fluorescent properties, when modified with appropriate tags, make it a valuable tool for imaging and tracking biological processes. Recent applications include its use as a probe in studying protein-protein interactions and cellular signaling pathways.

Despite these promising developments, challenges remain in the clinical translation of (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, (4-bromophenyl)-(2-methoxy-5-methylphenyl)methanol represents a versatile molecule with significant implications for drug discovery and chemical biology. Continued research into its synthesis, mechanism of action, and therapeutic applications will undoubtedly contribute to advancements in the field. This brief underscores the importance of interdisciplinary collaboration to harness the potential of this compound for future innovations.